Cas no 2639441-81-7 (1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester)

• Product Name: 1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester
• CAS No: 2639441-81-7
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5165370
• Update Time: 2025-06-14

1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18N2O2/c1-13(2,3)17-12(16)11-5-4-9-8-14-7-6-10(9)15-11/h4-5,14H,6-8H2,1-3H3
• InChI Key： SCTRZSOETNJJEC-UHFFFAOYSA-N
• SMILES： N1C2=C(CNCC2)C=CC=1C(OC(C)(C)C)=O

Additional information on 1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester

Recent Advances in the Study of 1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2639441-81-7)

The compound 1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2639441-81-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its naphthyridine core and ester functionality, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other small-molecule drugs. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling the exploration of diverse biological targets.

Recent studies have focused on the synthesis and optimization of 1,6-Naphthyridine-2-carboxylic acid derivatives to enhance their pharmacological properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve high yields and purity of the target compound. These efforts have been complemented by computational modeling studies to predict the binding affinity and selectivity of the molecule toward specific protein targets, such as cyclin-dependent kinases (CDKs) and tyrosine kinases.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating key signaling pathways involved in cancer progression and inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1,6-Naphthyridine-2-carboxylic acid exhibited potent inhibitory activity against CDK4/6, with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a lead candidate for the development of novel anticancer agents, particularly for breast cancer and other CDK4/6-dependent malignancies.

Further investigations into the pharmacokinetic and toxicological profiles of 1,6-Naphthyridine-2-carboxylic acid derivatives are underway. Preliminary data indicate favorable oral bioavailability and minimal off-target effects, highlighting the compound's potential for clinical translation. However, challenges such as metabolic stability and tissue distribution remain to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the optimization and development of this promising class of compounds.

In conclusion, the ongoing research on 1,6-Naphthyridine-2-carboxylic acid, 5,6,7,8-tetrahydro-, 1,1-dimethylethyl ester (CAS: 2639441-81-7) underscores its significance as a versatile scaffold in drug discovery. The compound's ability to target critical disease pathways, combined with its synthetic accessibility, positions it as a valuable tool for the development of next-generation therapeutics. Future studies will likely explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field of chemical biology and medicine.